N-methyl-N-[2-(pyrrolidin-1-ylmethyl)benzyl]-2,3,4,5-tetrahydro-1-benzoxepine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The practical synthesis of related compounds involves various chemical reactions including esterification, Claisen type reactions, Suzuki−Miyaura reactions, and subsequent hydrolysis and amidation steps. These methods provide a systematic approach to constructing complex molecules from simpler precursors, showcasing the versatility and creativity in organic synthesis methodologies (Ikemoto et al., 2005).
Molecular Structure Analysis
The molecular structure of related compounds has been characterized using various spectral measurements and supported by X-ray crystallography. These analyses help in understanding the three-dimensional arrangement of atoms within a molecule, which is crucial for predicting reactivity and interaction with biological targets (Srivastava et al., 2017).
Chemical Reactions and Properties
The compound under discussion and its related compounds exhibit interesting chemical reactions, such as oxirane ring opening by heterocyclic amines, leading to new compounds with varied functional groups. These reactions expand the chemical space of the compound, providing insights into its reactivity and potential applications in medicinal chemistry (Krutošíková et al., 2001).
Physical Properties Analysis
The luminescent properties of related compounds in different solvent environments, including their aggregation-enhanced emission (AEE) behavior, highlight the significance of the physical properties, which can be pivotal for developing new materials and sensors (Srivastava et al., 2017).
Chemical Properties Analysis
The chemical properties such as the ability to undergo C(sp3)-H bond activation reveal the compound's reactivity and potential for further functionalization. This characteristic is particularly relevant in the context of developing pharmaceutical agents or chemical probes (Chen et al., 2023).
properties
IUPAC Name |
N-methyl-N-[[2-(pyrrolidin-1-ylmethyl)phenyl]methyl]-2,3,4,5-tetrahydro-1-benzoxepine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H30N2O2/c1-25(17-21-9-2-3-10-22(21)18-26-13-6-7-14-26)24(27)20-12-15-28-23-11-5-4-8-19(23)16-20/h2-5,8-11,20H,6-7,12-18H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQVOBBUOJKTILX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC=CC=C1CN2CCCC2)C(=O)C3CCOC4=CC=CC=C4C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H30N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.